1-Benzyl-6-methoxy-1H-indole-2-carboxylic acid

• IUPAC Name: 1-benzyl-6-methoxyindole-2-carboxylic acid
• InChI: InChI=1S/C17H15NO3/c1-21-14-8-7-13-9-16(17(19)20)18(15(13)10-14)11-12-5-3-2-4-6-12/h2-10H,11H2,1H3,(H,19,20)
• InChI Key: OZGFOZZEKIZGON-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(N2CC3=CC=CC=C3)C(=O)O
• Molecular Formula: C17H15NO3
• Molecular Weight: 281.30 g/mol

Description

1-Benzyl-6-methoxy-1H-indole-2-carboxylic acid is an organic compound that belongs to the class of indole-3-acetic acid derivatives. It has a molecular formula of C17H15NO3 and a molecular weight of 281.31.

Synthesis Analysis

The synthesis of 1-Benzyl-6-methoxy-1H-indole-2-carboxylic acid can be achieved through a one-pot, three-component Fischer indolisation–N-alkylation sequence. This procedure is rapid, operationally straightforward, generally high yielding, and draws upon readily available building blocks.

Molecular Structure Analysis

The molecular structure of 1-Benzyl-6-methoxy-1H-indole-2-carboxylic acid can be analyzed using advanced spectroscopic techniques. The compound contains an indole carboxylic acid moiety.

Chemical Reactions Analysis

Indole derivatives, including 1-Benzyl-6-methoxy-1H-indole-2-carboxylic acid, show various biologically vital properties. They are important types of molecules and natural products and play a main role in cell biology.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1-Benzyl-6-methoxy-1H-indole-2-carboxylic acid can be determined using various analytical techniques. The compound shows stability within a pH range of 6–7 and at temperatures of up to 50 °C.

Scientific Research Applications

Anti-Inflammatory and Analgesic Activities

• .

Safety and Hazards

While specific safety and hazard information for 1-Benzyl-6-methoxy-1H-indole-2-carboxylic acid is not available, it is generally recommended to use personal protective equipment, avoid dust formation, and ensure adequate ventilation when handling similar compounds.

Future Directions

The future directions for the study of 1-Benzyl-6-methoxy-1H-indole-2-carboxylic acid could involve further exploration of its biological activities, optimization of its synthesis, and investigation of its potential applications in drug discovery.

Mechanism of Action

Target of Action

Indole derivatives, in general, have been found to bind with high affinity to multiple receptors , suggesting that this compound may also interact with various cellular targets.

Mode of Action

Indole derivatives are known to interact with their targets, leading to various biological effects

Biochemical Pathways

Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that the compound may affect multiple biochemical pathways, leading to diverse downstream effects.

Result of Action

One study suggests that an indole carboxylic acid derivative displays antibacterial action against certain pathogens and causes cell membrane damage

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, optimal conditions such as specific pH levels, temperature, and agitation rates can enhance the production of certain indole derivatives . .